3-Amino-5-fluoropyridine-2-carbonitrile
Description
“3-Amino-5-fluoropyridine-2-carbonitrile” is an important intermediate mainly used in medicine and organic synthesis . It is also known by registry numbers ZINC000072265860 .
Molecular Structure Analysis
The molecular formula of “3-Amino-5-fluoropyridine-2-carbonitrile” is C6H4FN3 . The InChI code is 1S/C6H4FN3/c7-5-1-4(9)3-10-6(5)2-8/h1,3H,9H2 .Scientific Research Applications
-
Scientific Field: Medicine
-
Scientific Field: Organic Synthesis
-
Scientific Field: Bioorthogonal Chemistry
-
Scientific Field: Fluoroquinolone Derivatives Synthesis
- Application : “3-Amino-5-fluoropyridine-2-carbonitrile” can be used in the synthesis of fluoroquinolone derivatives .
- Results or Outcomes : The use of “3-Amino-5-fluoropyridine-2-carbonitrile” enables facile synthesis of a wide range of fluoroquinolone derivatives with different building blocks for reducing the side effects of medication and expanding the medical applications .
-
Scientific Field: Pharmaceutical Compounds
- Application : “3-Amino-5-fluoropyridine-2-carbonitrile” is used to attach to negative allosteric modulator small molecules, leading to an improved binding affinity to glutamate receptors for the treatment of central nervous system diseases .
- Results or Outcomes : The use of “3-Amino-5-fluoropyridine-2-carbonitrile” in this application leads to improved binding affinity to glutamate receptors, which can be beneficial in the treatment of central nervous system diseases .
-
Scientific Field: Material Science
properties
IUPAC Name |
3-amino-5-fluoropyridine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FN3/c7-4-1-5(9)6(2-8)10-3-4/h1,3H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBVUOJDYRBJEKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1N)C#N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10744347 |
Source
|
| Record name | 3-Amino-5-fluoropyridine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10744347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-fluoropyridine-2-carbonitrile | |
CAS RN |
1374115-60-2 |
Source
|
| Record name | 3-Amino-5-fluoropyridine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10744347 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-ethyl-3-iodo-1H-pyrrolo[3,2-b]pyridine](/img/no-structure.png)
![1,1-Dioxo-1-thia-6-azaspiro[3.3]heptane-6-carboxylic acid tert-butyl ester](/img/structure/B567298.png)
